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Compound of Interest

Compound Name: Levomefolic acid-13C5

Cat. No.: B12053916

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of Levomefolic acid-13Cs
(calcium), a stable isotope-labeled form of the active folate L-5-methyltetrahydrofolate, for
metabolic tracing and quantitative bioanalysis. This guide details the cellular uptake
mechanisms, metabolic pathways, and established experimental protocols essential for
leveraging this powerful tool in research and drug development.

Introduction to Levomefolic Acid and its **Cs Isotope

Levomefolic acid, also known as L-5-methyltetrahydrofolate (L-5-MTHF), is the primary
biologically active form of folate (Vitamin B9). It is the predominant form found in circulation and
is transported across cell membranes and the blood-brain barrier for use in essential metabolic
processes.[1][2][3] Unlike synthetic folic acid, levomefolic acid does not require enzymatic
reduction by dihydrofolate reductase (DHFR) to become metabolically active.[1] It serves as a
critical coenzyme in one-carbon metabolism, a network of reactions vital for the synthesis of
nucleotides (DNA and RNA), amino acid metabolism, and methylation reactions.[4][5]

The stable isotope-labeled version, Levomefolic acid-13Cs, contains five carbon-13 atoms,
creating a tracer that allows for the precise tracking of its metabolic fate.[5] This makes it an
invaluable tool for metabolic flux analysis (MFA) and as an internal standard for accurate
guantification in bioanalytical methods like liquid chromatography-tandem mass spectrometry
(LC-MS/MS).[6][7]
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Cellular Uptake and Transport Mechanisms

The transport of levomefolic acid across biological membranes is a mediated process due to its
hydrophilic nature.[8] Three primary transport systems are responsible for its cellular uptake:

¢ Reduced Folate Carrier (RFC; SLC19A1): This is a major folate transport system in most
cells, functioning as an anion exchanger.[8][9]

o Proton-Coupled Folate Transporter (PCFT; SLC46A1): This transporter is crucial for folate
absorption in the small intestine and operates optimally at a low pH.[2][3][8]

o Folate Receptors (FRa and FR[3): These are high-affinity receptors that internalize folates via
endocytosis.[8][10]
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1. Cell Culture
(Folate-free medium)
2. Isotopic Labeling
(Add Levomefolate-13Cs)

3. Time-Course Incubatior)

4. Quench Metabolism
(e.g., Dry Ice / Cold PBS)
5. Metabolite Extraction
(e.g., 80% Methanol)
6. Sample Preparation
(Centrifugation, Supernatant Collection)
(7. LC-MS/MS Analysis)

8. Data Interpretation
(Mass Isotopomer Distribution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12053916?utm_src=pdf-body-img
https://www.benchchem.com/product/b12053916?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratpry

Check Availability & Pricing

References

. Levomefolic acid - Wikipedia [en.wikipedia.org]

. L-Methylfolate | C20H25N706 | CID 135398561 - PubChem [pubchem.ncbi.nim.nih.gov]
. go.drugbank.com [go.drugbank.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. medchemexpress.com [medchemexpress.com]

. researchgate.net [researchgate.net]

°
© [e0] ~ (o)) )] EaN w N -

. Recent advances in the understanding of the mechanism of membrane transport of folates
and antifolates - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. ClinPGx [clinpgx.org]
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Levomefolic Acid-13C5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12053916#exploring-the-uptake-and-distribution-of-
levomefolic-acid-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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